Cas no 373627-25-9 (1,3-diphenyl-1H-pyrazole-4-carbonyl chloride)

• Product Name: 1,3-diphenyl-1H-pyrazole-4-carbonyl chloride
• CAS No: 373627-25-9
• MF: C₁₆H₁₁ClN₂O
• MW: 282.72434258461
• MDL: MFCD03421616
• CID: 5214520
• PubChem ID: 14837452
• Update Time: 2026-03-06

1,3-diphenyl-1H-pyrazole-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1,3-diphenyl-1H-pyrazole-4-carbonyl chloride
• 1H-Pyrazole-4-carbonyl chloride, 1,3-diphenyl-

• MDL： MFCD03421616
• Inchi： 1S/C16H11ClN2O/c17-16(20)14-11-19(13-9-5-2-6-10-13)18-15(14)12-7-3-1-4-8-12/h1-11H
• InChI Key： ADIAVEGZGDQOSA-UHFFFAOYSA-N
• SMILES： C(Cl)(C1=CN(C2=CC=CC=C2)N=C1C1=CC=CC=C1)=O

Additional information on 1,3-diphenyl-1H-pyrazole-4-carbonyl chloride

Introduction to 1,3-diphenyl-1H-pyrazole-4-carbonyl chloride (CAS No. 373627-25-9)

1,3-diphenyl-1H-pyrazole-4-carbonyl chloride (CAS No. 373627-25-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as diphenylpyrazole-4-carbonyl chloride, is a member of the pyrazole family and is characterized by its unique structural features and reactivity. The compound's molecular formula is C₁₅H₁₀ClN₂O, and it has a molecular weight of 275.70 g/mol.

The pyrazole ring system, which is a five-membered heterocyclic ring containing two nitrogen atoms, is a common structural motif in many biologically active compounds. The presence of the carbonyl chloride group in 1,3-diphenyl-1H-pyrazole-4-carbonyl chloride makes it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals. This group can undergo nucleophilic acyl substitution reactions, making it an excellent reagent for the formation of amides, esters, and other functional groups.

In recent years, 1,3-diphenyl-1H-pyrazole-4-carbonyl chloride has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of pyrazole-based drugs. Pyrazoles have been shown to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and antipyretic properties. For example, celecoxib, a well-known nonsteroidal anti-inflammatory drug (NSAID), contains a pyrazole moiety in its structure.

The reactivity of the carbonyl chloride group in 1,3-diphenyl-1H-pyrazole-4-carbonyl chloride allows for the facile introduction of various substituents at the 4-position of the pyrazole ring. This flexibility makes it an attractive starting material for the synthesis of diverse derivatives with potential therapeutic applications. Researchers have explored the use of this compound in the development of new drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In addition to its use in drug synthesis, 1,3-diphenyl-1H-pyrazole-4-carbonyl chloride has also found applications in materials science and chemical synthesis. The compound can be used as a coupling agent in polymer chemistry to introduce functional groups into polymer chains. This property has led to its use in the development of novel materials with improved mechanical and thermal properties.

The synthesis of 1,3-diphenyl-1H-pyrazole-4-carbonyl chloride typically involves several steps. One common approach is to start with 1,3-diphenylpyrazole and convert it into the corresponding carboxylic acid or ester. The carboxylic acid or ester can then be transformed into the acid chloride using thionyl chloride or another suitable reagent. This process requires careful control of reaction conditions to ensure high yields and purity.

The physical properties of 1,3-diphenyl-1H-pyrazole-4-carbonyl chloride, such as its melting point (88-90°C) and boiling point (260°C at 760 mmHg), are important considerations for its handling and storage. The compound is generally stable under normal laboratory conditions but should be stored in a cool, dry place away from moisture and strong bases to prevent hydrolysis or other unwanted reactions.

In terms of safety and handling, while 1,3-diphenyl-1H-pyrazole-4-carbonyl chloride is not classified as a hazardous material under most regulatory frameworks, it is important to follow standard laboratory safety protocols when working with this compound. Appropriate personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation. Additionally, proper ventilation should be used to minimize exposure to vapors.

The environmental impact of 1,3-diphenyl-1H-pyrazole-4-carbonyl chloride is another important consideration. While there are currently no specific environmental regulations governing this compound, it is advisable to follow best practices for waste disposal and minimize any potential release into the environment.

In conclusion, 1,3-diphenyl-1H-pyrazole-4-carbonyl chloride (CAS No. 373627-25-9) is a valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and chemical synthesis. Its unique structural features and reactivity make it an essential building block for the development of new drugs and materials. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in modern chemistry.